N-[3-(diethylamino)propyl]-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide

• IUPAC Name: N-[3-(diethylamino)propyl]-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide
• InChI: InChI=1S/C24H34N4O3/c1-3-26(4-2)14-10-13-25-24(31)23(30)20-17-28(21-12-7-6-11-19(20)21)18-22(29)27-15-8-5-9-16-27/h6-7,11-12,17H,3-5,8-10,13-16,18H2,1-2H3,(H,25,31)
• InChI Key: PVOKNFOXTIMGGY-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CCCNC(=O)C(=O)C1=CN(C2=CC=CC=C21)CC(=O)N3CCCCC3
• Molecular Formula: C24H34N4O3
• Molecular Weight: 426.6 g/mol

Description

N-[3-(diethylamino)propyl]-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide is a useful research compound. Its molecular formula is C24H34N4O3 and its molecular weight is 426.561. The purity is usually 95%.
BenchChem offers high-quality N-[3-(diethylamino)propyl]-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-[3-(diethylamino)propyl]-2-oxo-2-[1-(2-oxo-2-piperidin-1-ylethyl)indol-3-yl]acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anti-Infective Agent Development

The structure of “F2001-0681” suggests it could be used in the development of anti-infective agents. . The compound’s ability to act as a hydrogen bond acceptor due to the electronegativities of nitrogen and oxygen atoms makes it a candidate for creating new anti-infective drugs.

Tuberculosis Treatment Research

Given the global impact of tuberculosis, research into new treatment options is critical. . Its structural complexity might allow it to target the microorganism’s complex genomic structure, which is a challenge in current treatment regimens.

Malaria Drug Synthesis

The fight against malaria, caused by Plasmodium falciparum , could benefit from the synthesis of new chemical entities using “F2001-0681” as a base. .

Advancements in Pharmaceutical Chemistry

. The compound’s structure may allow for regiocontrolled synthesis, leading to the creation of novel drugs with specific therapeutic effects.

Agrochemical Research

The structural versatility of “F2001-0681” means it could be used to develop new agrochemicals. .

Functional Material Innovation

Lastly, “F2001-0681” could contribute to the field of functional materials. .

Mechanism of Action

Target of action

Indole derivatives have been found to bind with high affinity to multiple receptors, which can be helpful in developing new useful derivatives .

Mode of action

The mode of action of indole derivatives can vary widely depending on the specific compound and its targets. They possess various biological activities, such as antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, anticholinesterase activities, etc .

Biochemical pathways

The biochemical pathways affected by indole derivatives can also vary widely. For example, some indole derivatives have been found to have antiviral activity, suggesting they may interact with pathways involved in viral replication .

Pharmacokinetics

The ADME properties of indole derivatives can vary depending on the specific compound. Indole itself is a heterocyclic compound that is aromatic in nature, which may influence its absorption, distribution, metabolism, and excretion .

Result of action

The molecular and cellular effects of indole derivatives can include a wide range of outcomes due to their diverse biological activities. For example, some indole derivatives have been found to have inhibitory activity against certain viruses .

Action environment

The action, efficacy, and stability of indole derivatives can be influenced by various environmental factors. Specific details would depend on the exact compound and its chemical properties .